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Compound of Interest

Compound Name: JBJ-09-063

Cat. No.: B10829293

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of JBJ-09-063, a potent and mutant-selective allosteric EGFR inhibitor. The
information is intended to guide researchers in the effective use of this compound for in vitro
and in vivo studies.

Introduction

JBJ-09-063 is a fourth-generation epidermal growth factor receptor (EGFR) inhibitor that
demonstrates high potency against various EGFR mutations, including those resistant to
previous generations of tyrosine kinase inhibitors (TKIs).[1][2][3][4] It functions as an allosteric
inhibitor, binding to a site distinct from the ATP-binding pocket, leading to the inhibition of EGFR
phosphorylation and downstream signaling pathways such as Akt and ERK1/2.[1][3][5][6] Its
efficacy has been demonstrated in both TKI-sensitive and resistant models, making it a
valuable tool for research into EGFR-mutant lung cancer.[2][3][7][8]

Physicochemical Properties

A summary of the key physicochemical properties of JBJ-09-063 hydrochloride is presented in
the table below.
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Property Value Source

Molecular Formula C31H30CIFN4O3S [31[7]

Molecular Weight 593.11 g/mol (1116171

Appearance Powder [1]

Storage (Powder) -20°C for up to 3 years [1][6]
Solubility

JBJ-09-063 is readily soluble in dimethyl sulfoxide (DMSO). For optimal results, it is
recommended to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can negatively
impact solubility.[2] To enhance solubility, warming the solution to 37°C and using an ultrasonic
bath may be beneficial.[8]

Concentration

Solvent Solubility Notes Source
(mM)
May require
DMSO > 100 mg/mL >168.60 mM o [7]
ultrasonication.
Use newly
DMSO 120 mg/mL 215.58 mM [2]

opened DMSO.

DMSO = 230 mg/mL =2 387.79 mM [8]

Experimental Protocols
Preparation of a 10 mM JBJ-09-063 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of IBJ-09-063 hydrochloride.
Materials:

e JBJ-09-063 hydrochloride powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

 Ultrasonic bath (optional)

o Water bath (optional, set to 37°C)

Procedure:

o Equilibration: Allow the vial of JIBJ-09-063 powder to equilibrate to room temperature for at
least one hour before opening.[6]

o Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For
example, to prepare 1 mL of a 10 mM solution from a 1 mg aliquot of JIBJ-09-063 (MW
593.11), the required volume of DMSO would be approximately 168.6 pL. It is advisable to
prepare a slightly larger volume than needed.

e Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the JBJ-09-063 powder.

e Mixing: Vortex the solution thoroughly to ensure complete dissolution.

e Solubilization (if necessary): If the compound does not fully dissolve, briefly sonicate the
solution in an ultrasonic bath or warm it in a 37°C water bath until the solution is clear.[7][8]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[6][7][8]
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Stock Solution Preparation Workflow

Start: Equilibrate JBJ-09-063 Powder

(Calculate DMSO Volume for Desired Concentration]

:

(Add Anhydrous DMSO)

\
(Vortex to Dissolve)<7

Check for Complete Dissolution

(Aliquot into Single-Use Tubes) Optional: Ultrasonicate/Warm to 37°C

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a JBJ-09-063 DMSO stock solution.
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Mechanism of Action and Signaling Pathway

JBJ-09-063 is an allosteric inhibitor of EGFR. By binding to a pocket distinct from the ATP-
binding site, it induces a conformational change that inhibits the kinase activity of EGFR. This,
in turn, blocks the phosphorylation of EGFR and downstream signaling molecules, including
AKT and ERK1/2, ultimately leading to reduced cell proliferation and increased apoptosis in
EGFR-mutant cancer cells.[1][3][5][6][8]

JBJ-09-063 Signaling Pathway Inhibition

JBJ-09-063

Allosteric Inhibition

Mutant EGFR

(AKT Phosphorylation)

ERK1/2 Phosphorylation)

Cell Proliferation & Survival

Click to download full resolution via product page
Caption: JBJ-09-063 inhibits mutant EGFR and downstream signaling.

In Vitro Applications

JBJ-09-063 is a highly potent inhibitor of various EGFR mutants, making it suitable for a range
of in vitro studies.
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ICs0 Values

The half-maximal inhibitory concentration (ICso) values of JBJ-09-063 against several clinically
relevant EGFR mutations are summarized below.

EGFR Mutant ICs0 (NM) Source

L858R 0.147 [1](7]

L858R/T790M 0.063 [1](7]

L858R/T790M/C797S 0.083 [1](7]

LT/L747S 0.396 [1](7]
Cell-Based Assays

JBJ-09-063 has been shown to be effective in inhibiting the growth of cancer cell lines
harboring EGFR mutations.[2][8] For cell-based assays, the prepared DMSO stock solution
should be further diluted in the appropriate cell culture medium to the desired final
concentration. It is crucial to include a vehicle control (DMSO) at the same final concentration
as the highest concentration of JBJ-09-063 used in the experiment.

In Vivo Applications

For in vivo studies in animal models, such as mice, JBJ-09-063 has been administered via
intravenous (i.v.) and oral (p.0.) routes.[8] The formulation for in vivo administration typically
involves a combination of solvents to ensure solubility and bioavailability. While this document
focuses on the preparation of a DMSO stock for in vitro use, researchers planning in vivo
experiments should consult relevant literature for appropriate vehicle formulations.[1]

Storage and Stability of Stock Solutions

Proper storage of the JBJ-09-063 stock solution is critical to maintain its activity.
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Storage ] .
Duration Recommendations Source
Temperature
Store in tightly sealed
-20°C Up to 1 month [6][7118]

aliquots.

Preferred for long-
-80°C Up to 6 months [718]
term storage.

] Not recommended for
4°C in DMSO 2 weeks [6]
long-term storage.

Important Considerations:

Solutions are unstable and it is recommended to prepare them fresh.[1]

Avoid repeated freeze-thaw cycles.[8]

Before use, allow the frozen aliquots to thaw completely and equilibrate to room
temperature.[6]

Ensure vials are tightly sealed to prevent solvent evaporation and uptake of moisture.[6]

By following these guidelines, researchers can ensure the integrity and optimal performance of
JBJ-09-063 in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: JBJ-09-063 Stock
Solution (DMSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829293#preparing-jbj-09-063-stock-solution-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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